(2E)-2-[2,3,4-Trihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexylidene]acetonitrile
(2E)-2-[2,3,4-Trihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexylidene]acetonitrile
Dide-O-methylsimmondsin belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Dide-O-methylsimmondsin is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, dide-O-methylsimmondsin is primarily located in the cytoplasm. Outside of the human body, dide-O-methylsimmondsin can be found in coffee and coffee products, fats and oils, and nuts. This makes dide-O-methylsimmondsin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
135074-86-1
VCID:
VC0177901
InChI:
InChI=1S/C14H21NO9/c15-2-1-5-7(3-6(17)10(19)9(5)18)23-14-13(22)12(21)11(20)8(4-16)24-14/h1,6-14,16-22H,3-4H2/b5-1-
SMILES:
C1C(C(C(C(=CC#N)C1OC2C(C(C(C(O2)CO)O)O)O)O)O)O
Molecular Formula:
C14H21NO9
Molecular Weight:
347.32 g/mol
(2E)-2-[2,3,4-Trihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexylidene]acetonitrile
CAS No.: 135074-86-1
Main Products
VCID: VC0177901
Molecular Formula: C14H21NO9
Molecular Weight: 347.32 g/mol
![(2E)-2-[2,3,4-Trihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexylidene]acetonitrile - 135074-86-1](/images/no_structure.jpg)
| CAS No. | 135074-86-1 |
|---|---|
| Product Name | (2E)-2-[2,3,4-Trihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexylidene]acetonitrile |
| Molecular Formula | C14H21NO9 |
| Molecular Weight | 347.32 g/mol |
| IUPAC Name | (2E)-2-[2,3,4-trihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexylidene]acetonitrile |
| Standard InChI | InChI=1S/C14H21NO9/c15-2-1-5-7(3-6(17)10(19)9(5)18)23-14-13(22)12(21)11(20)8(4-16)24-14/h1,6-14,16-22H,3-4H2/b5-1- |
| Standard InChIKey | MRQYIJOEUFLPMV-ADMGTIFDSA-N |
| Isomeric SMILES | C1C(C(C(/C(=C\C#N)/C1OC2C(C(C(C(O2)CO)O)O)O)O)O)O |
| SMILES | C1C(C(C(C(=CC#N)C1OC2C(C(C(C(O2)CO)O)O)O)O)O)O |
| Canonical SMILES | C1C(C(C(C(=CC#N)C1OC2C(C(C(C(O2)CO)O)O)O)O)O)O |
| Description | Dide-O-methylsimmondsin belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Dide-O-methylsimmondsin is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, dide-O-methylsimmondsin is primarily located in the cytoplasm. Outside of the human body, dide-O-methylsimmondsin can be found in coffee and coffee products, fats and oils, and nuts. This makes dide-O-methylsimmondsin a potential biomarker for the consumption of these food products. |
| Synonyms | DIDEMETHYLSIMMONDSIN, 4,5-(P) |
| PubChem Compound | 5375020 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume